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Compound of Interest

Compound Name: Ethyl 3-oxovalerate

Cat. No.: B118780 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides an in-depth look at Ethyl 3-
oxovalerate, a versatile keto-ester with significant applications in organic synthesis. This

document covers its nomenclature, physicochemical properties, detailed experimental

protocols for its synthesis, and its role as a key building block in the preparation of

pharmaceuticals.

Nomenclature and Identification
Ethyl 3-oxovalerate is known by several synonyms, which are often used interchangeably in

scientific literature and chemical catalogs. A clear understanding of these names is crucial for

accurate information retrieval. The most common synonym is ethyl propionylacetate.[1][2][3][4]

[5][6][7][8][9][10] Its IUPAC name is ethyl 3-oxopentanoate.[8][11]

Other identifiers include:

3-Ketovaleric Acid Ethyl Ester[1][2][5][9][10]

3-Oxopentanoic acid ethyl ester[8][11]

3-Oxovaleric Acid Ethyl Ester[1][2]

Pentanoic acid, 3-oxo-, ethyl ester[8][11]

Propionylacetic Acid Ethyl Ester[1][2]
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Physicochemical Properties
The physical and chemical properties of Ethyl 3-oxovalerate are summarized in the table

below. This data is essential for its handling, storage, and application in experimental settings.

Property Value

CAS Number 4949-44-4[1][3][5][6][9][11][12][13]

Molecular Formula C₇H₁₂O₃[2][5][7][11][12][13]

Molecular Weight 144.17 g/mol [2][5][11][12]

Appearance Colorless to pale yellow liquid[1][6][12]

Boiling Point 83-84 °C at 12 mmHg[6][7]

Density 1.012 g/mL at 25 °C[6][7]

Refractive Index (n²⁰/D) 1.422[6][7]

Solubility
Miscible with glacial acetic acid.[6][8] Slightly

soluble in water.[13]

Flash Point 172 °F (78 °C)[6]

pKa 10.58[13]

Synthesis of Ethyl 3-oxovalerate: Experimental
Protocols
The synthesis of Ethyl 3-oxovalerate is most commonly achieved through a Claisen

condensation reaction. An alternative method involves the use of Meldrum's acid.

Claisen Condensation
The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two

esters in the presence of a strong base.[10][14][15] In the case of Ethyl 3-oxovalerate, this

involves the self-condensation of ethyl propionate.

Experimental Protocol (Adapted from a similar Claisen condensation)
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Materials:

Sodium ethoxide

Ethyl propionate

Anhydrous ethanol (as solvent)

Diethyl ether (for extraction)

Aqueous acid (e.g., dilute HCl or acetic acid for neutralization)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

A solution of sodium ethoxide in anhydrous ethanol is prepared in a round-bottom flask

equipped with a reflux condenser and a dropping funnel.

Ethyl propionate is added dropwise to the sodium ethoxide solution with stirring.

After the addition is complete, the reaction mixture is heated to reflux for several hours to

drive the reaction to completion.

The mixture is then cooled to room temperature, and the excess solvent is removed under

reduced pressure.

The residue is neutralized with a cold aqueous acid solution.

The product is extracted with diethyl ether. The organic layers are combined, washed with

brine, and dried over anhydrous magnesium sulfate.

The solvent is removed by distillation, and the crude Ethyl 3-oxovalerate is purified by

vacuum distillation.
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Claisen Condensation for Ethyl 3-oxovalerate Synthesis

Synthesis via Meldrum's Acid
This method involves the acylation of Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione)

followed by alcoholysis.[11]

Experimental Protocol

Materials:

Meldrum's acid

Propionyl chloride

Pyridine

Dichloromethane (solvent)
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Anhydrous ethanol

Procedure:

Meldrum's acid is dissolved in anhydrous dichloromethane in a flask under an inert

atmosphere (e.g., nitrogen).

The solution is cooled in an ice bath, and pyridine is added.

A solution of propionyl chloride in dichloromethane is added slowly to the cooled mixture.

The reaction is stirred at 0°C for one hour and then at room temperature for an additional

two hours.

The reaction mixture is washed sequentially with dilute hydrochloric acid and saturated

brine.

The organic layer is dried over anhydrous magnesium sulfate, and the solvent is

evaporated to yield the acylated Meldrum's acid intermediate.

The crude intermediate is then refluxed in anhydrous ethanol.

After the reaction is complete (indicated by the cessation of gas evolution), the ethanol is

removed under reduced pressure.

The resulting crude Ethyl 3-oxovalerate is purified by column chromatography.
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Stage 1: Acylation

Stage 2: Alcoholysis

Meldrum's Acid

Acylated Meldrum's AcidPropionyl Chloride
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Synthesis of Ethyl 3-oxovalerate via Meldrum's Acid

Role in Pharmaceutical Synthesis
Ethyl 3-oxovalerate is a valuable intermediate in the synthesis of various pharmaceuticals.[4]

One notable application is in the synthesis of Rosuvastatin, a widely used drug for lowering

cholesterol.[5] While detailed experimental protocols for the industrial synthesis of Rosuvastatin

are often proprietary, the general synthetic route involves the use of Ethyl 3-oxovalerate as a

key building block to construct the heptenoate side chain of the molecule.

Involvement in Signaling Pathways
Based on a comprehensive review of the scientific literature, there is no direct evidence to

suggest that Ethyl 3-oxovalerate itself is involved in cellular signaling pathways. Its primary

role in the context of drug development is as a synthetic intermediate. The final pharmaceutical

products synthesized from it, such as Rosuvastatin, are designed to interact with specific

biological targets and modulate signaling pathways. For instance, Rosuvastatin is an inhibitor

of HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway.
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Conclusion
Ethyl 3-oxovalerate, also known as ethyl propionylacetate, is a fundamental reagent in

organic chemistry with significant applications in the pharmaceutical industry. Its synthesis,

primarily through the Claisen condensation, is a well-established process. While not directly

involved in biological signaling, its role as a versatile building block enables the creation of

complex molecules that are crucial for modern medicine. This guide provides the essential

technical information for researchers and professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Ethyl 3-
oxovalerate and Its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118780#synonyms-for-ethyl-3-oxovalerate-like-ethyl-
propionylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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